Cas no 2176270-00-9 (3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide)

• Product Name: 3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide
• CAS No: 2176270-00-9
• MF: C₂₀H₁₉FN₄O
• MW: 350.389467477798
• CID: 5849194
• PubChem ID: 131703318
• Update Time: 2025-10-30

3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide
• AKOS040705208
• F6573-2205
• 3-(4-fluoro-3-methylphenyl)-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]propanamide
• 3-(4-fluoro-3-methylphenyl)-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide
• 3-(4-fluoro-3-methylphenyl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}propanamide
• 2176270-00-9

• Inchi： 1S/C20H19FN4O/c1-14-11-15(4-6-17(14)21)5-7-19(26)25-13-18-20(24-10-9-23-18)16-3-2-8-22-12-16/h2-4,6,8-12H,5,7,13H2,1H3,(H,25,26)
• InChI Key： FOECKNRMVGGIRB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CCC(NCC1C(C2C=NC=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 350.15428940g/mol
• Monoisotopic Mass: 350.15428940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide

Comprehensive Overview of 3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide (CAS No. 2176270-00-9)

In the rapidly evolving field of medicinal chemistry and drug discovery, 3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide (CAS No. 2176270-00-9) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in targeting specific biological pathways. Researchers and pharmaceutical developers are increasingly exploring its properties, driven by the growing demand for novel therapeutic agents in areas such as oncology, neurology, and inflammation.

The compound's structure combines a 4-fluoro-3-methylphenyl group with a pyridin-3-yl pyrazine scaffold, linked via a propanamide bridge. This design is strategically optimized for enhanced binding affinity and selectivity, making it a promising candidate for further development. The presence of the fluoro substituent is particularly noteworthy, as it often improves metabolic stability and bioavailability—a critical factor in drug design. These attributes align with current trends in precision medicine, where small-molecule inhibitors and targeted therapies are highly sought after.

Recent studies have highlighted the role of 3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide in modulating key enzymatic activities. For instance, its interaction with kinase domains has been a focal point, given the prominence of kinase inhibitors in treating various diseases. The compound's ability to selectively inhibit specific kinases could pave the way for new treatments with fewer side effects, addressing a common challenge in modern therapeutics. This aligns with the increasing public interest in personalized medicine and next-generation pharmaceuticals.

From a synthetic chemistry perspective, the preparation of CAS No. 2176270-00-9 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are often optimized for scalability and purity, ensuring the compound meets the stringent requirements of preclinical and clinical studies. The growing emphasis on green chemistry and sustainable synthesis methods has also influenced its production, with researchers exploring catalytic and solvent-free approaches to reduce environmental impact.

In the context of drug repurposing—a trending topic in pharmaceutical research—3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide offers intriguing possibilities. Its structural versatility makes it a candidate for investigating new indications beyond its initial scope. This approach not only accelerates development timelines but also reduces costs, a critical consideration in an era of rising healthcare expenses. Discussions around cost-effective drug development and accelerated approval pathways frequently cite such strategies.

The compound's physicochemical properties, such as logP, solubility, and stability, have been extensively studied to ensure compatibility with various delivery systems. These studies are vital for formulating oral or injectable medications, addressing the demand for patient-friendly dosage forms. Additionally, advancements in computational drug design have enabled researchers to predict and optimize these properties early in the development process, reducing the risk of late-stage failures.

As the scientific community continues to explore CAS No. 2176270-00-9, collaborations between academia and industry are expected to play a pivotal role. Open innovation models and public-private partnerships are increasingly popular, fostering the sharing of knowledge and resources. This trend resonates with broader movements toward open science and transparent research practices, which are highly valued by stakeholders across the healthcare ecosystem.

In summary, 3-(4-fluoro-3-methylphenyl)-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}propanamide represents a compelling example of modern drug discovery's ingenuity. Its potential applications, coupled with the ongoing advancements in synthetic and computational chemistry, position it as a molecule to watch in the coming years. For researchers and investors alike, staying informed about its progress is essential, as it embodies the intersection of innovation, efficiency, and therapeutic promise.